[Phenyl(propan-2-yl)phosphoryl]methanol

• CAS No.: 106649-32-5
• Molecular Formula: C10H15O2P
• Molecular Weight: 198.20 g/mol
• IUPAC Name: [phenyl(propan-2-yl)phosphoryl]methanol
• InChI: InChI=1S/C10H15O2P/c1-9(2)13(12,8-11)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key: SBDUHOSWUSXKIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)P(=O)(CO)C1=CC=CC=C1

Description

[Phenyl(propan-2-yl)phosphoryl]methanol is a chemical compound with the molecular formula C10H15O2P. It is known for its unique structure, which includes a phenyl group, a propan-2-yl group, and a phosphoryl group attached to a methanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [Phenyl(propan-2-yl)phosphoryl]methanol typically involves the reaction of phenylphosphonic dichloride with isopropanol in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the intermediate products. The general reaction scheme is as follows:

$$\text{PhP(O)Cl}_2 + \text{(CH}_3\$$PhP(O)Cl2​+(CH3​